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Compound of Interest |

Compound Name: 3-Ethoxyacryloyl chloride
CAS No.: 6191-99-7
Cat. No.: B1587152
Get Quote
. J

3-Ethoxyacryloyl chloride, a colorless to pale yellow liquid with a pungent odor, is a
bifunctional reagent of significant interest in the chemical and pharmaceutical industries.[1] Its
structure, featuring a reactive acyl chloride and an electron-rich a,3-unsaturated ether system,
makes it a valuable building block for constructing complex molecular architectures.[1] Notably,
it serves as a key intermediate in the synthesis of pharmaceuticals, such as the anti-cancer
drug Dasatinib, as well as in the manufacturing of agrochemicals and specialty polymers.[1][2]

Understanding the solubility of 3-Ethoxyacryloyl chloride is paramount for its effective use.
Proper solvent selection is critical for controlling reaction kinetics, ensuring homogeneity, and
facilitating purification processes. However, its high reactivity, particularly its propensity for
hydrolysis, presents unique challenges not encountered with more stable compounds.

Physicochemical Properties

A summary of the key physical and chemical properties of 3-Ethoxyacryloyl chloride is
presented below. These properties are foundational to understanding its behavior in various
solvent systems.
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Property Value Source(s)
CAS Number 6191-99-7 [3114]
Molecular Formula CsH7CIO2 [31[5]
Molecular Weight 134.56 g/mol [31[6]

Colorless to light orange to
Appearance o [1]
yellow clear liquid

Boiling Point 75°C at 10 mmHg [4]
Flash Point 25°C (77°F) [6]
Storage Temperature 2-8°C, under inert atmosphere [1][6]

Theoretical Framework for Solubility

The principle of "like dissolves like" is the cornerstone for predicting solubility. The solubility of
3-Ethoxyacryloyl chloride is dictated by its molecular structure and the intermolecular forces
it can establish with a solvent.

Molecular Structure and Polarity Analysis

3-Ethoxyacryloyl chloride possesses both polar and non-polar characteristics:

o Polar Moieties: The carbonyl group (C=0) and the carbon-chlorine bond (C-Cl) create
significant dipole moments, making this region of the molecule polar. The ether linkage (-O-)
also contributes to its polarity.

» Non-polar Moieties: The ethyl group (-CH2CHs) provides a degree of non-polar character.

Due to the strong dipoles of the acyl chloride and ether functionalities, 3-Ethoxyacryloyl
chloride is classified as a polar molecule. Therefore, it is predicted to be most soluble in polar
aprotic solvents that can engage in dipole-dipole interactions without reacting with the acyl
chloride group.

Diagram: Factors Influencing Solubility
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Caption: Logical relationship between solute/solvent properties and solubility outcome.

Qualitative Solubility Profile

While specific quantitative data is scarce in the literature, a qualitative solubility profile can be
constructed based on chemical principles and general statements from safety and technical
data sheets.[1]
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Representative ] -
Solvent Class Predicted Solubility
Solvents

Rationale and
Remarks

Dichloromethane

(DCM),

Tetrahydrofuran Soluble to Freely
(THF), Ethyl Acetate, Soluble

Acetone, Acetonitrile

(MeCN)

Polar Aprotic

These solvents have
strong dipoles that
can solvate the polar
acyl chloride and
ether groups. They
lack acidic protons
and are therefore
unreactive, making
them ideal for
reactions and
handling. A related
compound, acryloyl
chloride, is known to
be soluble in acetone,

chloroform, and THF.

[7]

Hexanes, Toluene, Slightly Soluble to

Non-Polar Aprotic )
Diethyl Ether Soluble

Solubility is driven by
van der Waals
interactions with the
ethyl group and parts
of the carbon
backbone. Toluene
and diethyl ether offer
some polarity,
enhancing solubility
compared to purely
aliphatic solvents like

hexanes.

Polar Protic Water, Alcohols Reactive (Not Soluble)
(Methanol, Ethanol)

Acyl chlorides react
vigorously with protic
solvents.[8] With
water, it hydrolyzes to
3-ethoxyacrylic acid

and hydrochloric acid.
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[8] With alcohols, it
undergoes alcoholysis
to form the
corresponding ester.
Therefore, these
solvents are
unsuitable for
dissolving the
compound for

subsequent use.

Experimental Protocol for Solubility Determination

Determining the solubility of a reactive compound like 3-Ethoxyacryloyl chloride requires
meticulous technique to prevent its degradation. The following protocol is a self-validating
system designed for this purpose, emphasizing anhydrous conditions.

Safety Precautions:

» 3-Ethoxyacryloyl chloride is corrosive, flammable, and a respiratory sensitizer.[3] All
manipulations must be performed in a certified chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), a flame-resistant lab coat, and chemical splash goggles.[6][9]

o All glassware must be oven- or flame-dried immediately before use to remove any traces of
water.

e The experiment should be conducted under an inert atmosphere (e.g., nitrogen or argon).

Materials and Reagents:
» 3-Ethoxyacryloyl chloride (>90% purity)

e Anhydrous organic solvents (DCM, THF, Toluene, Hexane, etc.)

o Oven-dried vials with PTFE-lined caps

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.chemguide.co.uk/organicprops/acylchlorides/background.html
https://www.benchchem.com/product/b1587152/docs?utm_src=pdf-body#introduction-the-synthetic-versatility-of-3-ethoxyacryloyl-chloride
https://www.benchchem.com/product/b1587152/docs?utm_src=pdf-body#introduction-the-synthetic-versatility-of-3-ethoxyacryloyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxyacryloyl-chloride
https://www.sigmaaldrich.com/HK/zh/product/aldrich/691119
https://www.chemicalbook.com/msds/e-3-ethoxyacryloyl-chloride.pdf
https://www.benchchem.com/product/b1587152/docs?utm_src=pdf-body#introduction-the-synthetic-versatility-of-3-ethoxyacryloyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587152?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Inert gas supply (Nitrogen or Argon) with manifold

Calibrated micropipettes and gas-tight syringes

Step-by-Step Methodology:

Preparation: Arrange a series of oven-dried vials in a rack within the fume hood. Purge each
vial with inert gas for 1-2 minutes.

Solvent Addition: Using a calibrated micropipette, add a precise volume (e.g., 1.0 mL) of the
first anhydrous solvent to be tested into a labeled vial. Seal the vial and allow it to thermally
equilibrate to room temperature.

Solute Addition (Titration Method): Using a gas-tight syringe, add a small, known volume
(e.g., 10 pL) of 3-Ethoxyacryloyl chloride to the vial.

Observation: Cap the vial securely and vortex for 30-60 seconds. Observe the solution
against a dark background. If the solution is clear and homogenous, the compound is soluble
at that concentration.

Incremental Addition: Continue adding 10 uL aliquots of the solute, vortexing and observing
after each addition.

Saturation Point: The point at which a persistent second phase (immiscible liquid droplets or
cloudiness) appears, even after vigorous mixing, is the saturation point.

Calculation: Calculate the solubility based on the total volume of solute added to the known
volume of solvent. Convert to standard units (e.g., g/100 mL) using the density of 3-
Ethoxyacryloyl chloride.

Repeat: Repeat steps 2-7 for each solvent to be tested.

Diagram: Experimental Workflow
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Caption: Step-wise workflow for determining the solubility of a reactive compound.
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Conclusion: Practical Implications for Drug
Development

The solubility profile of 3-Ethoxyacryloyl chloride is dominated by its high reactivity and polar
nature. It is readily miscible with common polar aprotic solvents such as THF and
Dichloromethane, which are ideal choices for conducting reactions due to their inertness.
Conversely, protic solvents like water and alcohols are incompatible, leading to rapid
degradation of the reagent. For professionals in drug development and organic synthesis, this
understanding is crucial. Selecting an appropriate anhydrous, aprotic solvent is the first and
most critical step in ensuring the success of synthetic transformations involving this versatile
intermediate. The experimental protocol outlined herein provides a reliable framework for
determining its solubility in novel solvent systems under safe and controlled conditions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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